Norpinguisone Methyl Ester
Overview
Description
Norpinguisone methyl ester is a member of benzofurans. It has a role as a metabolite.
Scientific Research Applications
Chemical Composition and Biological Activity Norpinguisone methyl ester has been identified as a key chemical constituent in various natural sources, such as the liverwort Porella densifolia. This compound, alongside others like norpinguisone, has been found to exhibit inhibitory activity against nitric oxide production in cells stimulated by lipopolysaccharide, indicating potential anti-inflammatory properties (Quang & Asakawa, 2010).
Natural Product Research In the study of liverwort species, such as the South American Porella recurva, norpinguisone methyl ester has been isolated and identified. This discovery contributes to the broader understanding of pinguisane-type norsesquiterpenoids, highlighting the diversity and potential applications of natural products (Klink, Zapp, & Becker, 2002).
Energy and Environmental Applications While not directly related to norpinguisone methyl ester, studies on various methyl esters, such as those derived from waste frying oil, indicate their potential as biodiesel fuels. These studies explore the efficiency and environmental impact of using methyl esters as alternative fuels in diesel engines (Utlu & Koçak, 2008).
Pharmacology and Medicinal Chemistry In medicinal chemistry, the study of methyl esters, including those similar in structure to norpinguisone methyl ester, has gained interest. For instance, research on jasmonic acid and its volatile methyl ester, which are part of the jasmonate group, reveals their significant biological activities and potential as drugs or prodrugs (Pirbalouti, Sajjadi, & Parang, 2014).
properties
Product Name |
Norpinguisone Methyl Ester |
|---|---|
Molecular Formula |
C15H18O4 |
Molecular Weight |
262.3 g/mol |
IUPAC Name |
methyl (4aR,7R,7aR)-4a,7-dimethyl-4-oxo-5,6,7,8-tetrahydrocyclopenta[f][1]benzofuran-7a-carboxylate |
InChI |
InChI=1S/C15H18O4/c1-9-4-6-14(2)12(16)10-5-7-19-11(10)8-15(9,14)13(17)18-3/h5,7,9H,4,6,8H2,1-3H3/t9-,14+,15+/m1/s1 |
InChI Key |
HKOZPZRWAYCCLH-NKZPBKNFSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2([C@]1(CC3=C(C2=O)C=CO3)C(=O)OC)C |
Canonical SMILES |
CC1CCC2(C1(CC3=C(C2=O)C=CO3)C(=O)OC)C |
Origin of Product |
United States |
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